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Compound of Interest

Compound Name: Phenothiazine, 10-acetyl-, 5-oxide

Cat. No.: B074548

These application notes provide a framework for the analytical detection of 10-
acetylphenothiazine-5-oxide, a derivative of phenothiazine. The protocols are based on
established methods for the analysis of related phenothiazine compounds and their
metabolites, due to a lack of specific validated methods for this particular analyte in the
available literature.

Physico-chemical Properties

A summary of the key physical and chemical properties of 10-acetylphenothiazine-5-oxide is
presented in Table 1. This information is crucial for method development, including the
selection of appropriate solvents and analytical techniques.
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Property Value Source
Molecular Formula C14H11NO2S [1112]
Molecular Weight 257.31 g/mol [1][2]
CAS Number 1217-37-4 [1]12113]

1-(5-oxido-10H-phenothiazin-
IUPAC Name [1]
10-yl)ethanone

Crystal System Monoclinic [4]

Not explicitly stated, but single
Melting Point crystals were obtained from an  [4]

ethanol solution.

High-Performance Liquid Chromatography (HPLC)
with UV Detection

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for
the separation and quantification of pharmaceutical compounds and their metabolites.[5][6]
Based on methods for similar phenothiazine S-oxides, a reverse-phase HPLC method with UV
detection is proposed for the analysis of 10-acetylphenothiazine-5-oxide.[5][6][7]

Experimental Protocol

1. Instrumentation and Materials

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable buffer)
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10-acetylphenothiazine-5-oxide reference standard
Volumetric flasks, pipettes, and syringes
Syringe filters (0.45 um)
. Preparation of Mobile Phase and Standards
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Formic acid in Acetonitrile

Standard Stock Solution: Accurately weigh and dissolve the 10-acetylphenothiazine-5-oxide
reference standard in a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock
solution of known concentration (e.g., 1 mg/mL).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to cover the desired concentration range for calibration.

. Chromatographic Conditions
Column: C18 reverse-phase column (250 mm x 4.6 mm, 5 pm)

Mobile Phase: A gradient or isocratic elution can be optimized. A starting point could be a
gradient from 30% B to 70% B over 15 minutes.

Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 10 pL

Detection Wavelength: UV detection at a wavelength determined by the UV spectrum of 10-
acetylphenothiazine-5-oxide (a starting point could be in the range of 254 nm or 280 nm,
common for aromatic compounds).

. Sample Preparation
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» Dissolve the sample containing 10-acetylphenothiazine-5-oxide in the mobile phase.

« Filter the sample through a 0.45 um syringe filter before injection to remove any particulate
matter.

5. Analysis
« Inject the prepared standard solutions to construct a calibration curve.
* Inject the prepared sample solutions.

« ldentify the peak corresponding to 10-acetylphenothiazine-5-oxide by comparing the
retention time with that of the reference standard.

e Quantify the amount of 10-acetylphenothiazine-5-oxide in the sample using the calibration

curve.

Workflow Diagram for HPLC Analysis
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HPLC System Setup

Prepare Standard Solutions (Column, Mobile Phase, etc.)

Prepare Sample Solution

Inject Standards Inject Sample

Data Acquisition
(Chromatogram)

Standard Data

Generate Calibration Curve Sample Data

Peak Identification & Quantification

Report Results
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Sample Preparation

(Extraction, Dilution, Filtration)

Liquid Chromatography
(Reverse-Phase C18)

Electrospray lonization (ESI)

Mass Analysis
(e.g., TOF, Quadrupole)

lon Detection

Data Processing & Analysis

10-acetylphenothiazine-5-oxide

Inhibited AChE

=< Jrlhibits catalysis

Acetylcholinesterase
(AChE)

Product + Chromogen

Colorimetric Signal

Substrate
(e.g., Acetylcholine)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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